(4-Nitrophenyl)methyl 9,10-dipropoxyanthracene-2-sulfonate

• CAS No.: 144146-37-2
• Molecular Formula: C27H27NO7S
• Molecular Weight: 509.6 g/mol
• IUPAC Name: (4-nitrophenyl)methyl 9,10-dipropoxyanthracene-2-sulfonate
• InChI: InChI=1S/C27H27NO7S/c1-3-15-33-26-22-7-5-6-8-23(22)27(34-16-4-2)25-17-21(13-14-24(25)26)36(31,32)35-18-19-9-11-20(12-10-19)28(29)30/h5-14,17H,3-4,15-16,18H2,1-2H3
• InChI Key: AMCKJQODFJACGA-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C2C=CC(=CC2=C(C3=CC=CC=C31)OCCC)S(=O)(=O)OCC4=CC=C(C=C4)[N+](=O)[O-]

Description

(4-Nitrophenyl)methyl 9,10-dipropoxyanthracene-2-sulfonate is a chemical compound with the molecular formula C27H27NO7S and a molecular weight of 509.57 g/mol . This compound is characterized by the presence of a nitrophenyl group, a dipropoxyanthracene moiety, and a sulfonate group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of (4-Nitrophenyl)methyl 9,10-dipropoxyanthracene-2-sulfonate typically involves multiple steps, including the preparation of intermediate compounds and their subsequent reactions under specific conditions. The exact synthetic routes and reaction conditions can vary, but they generally involve the following steps:

Preparation of 9,10-dipropoxyanthracene: This intermediate can be synthesized through the alkylation of anthracene with propyl bromide in the presence of a base.

Introduction of the sulfonate group: The sulfonation of 9,10-dipropoxyanthracene can be achieved using sulfur trioxide or chlorosulfonic acid.

Attachment of the (4-nitrophenyl)methyl group: This step involves the reaction of the sulfonated intermediate with (4-nitrophenyl)methyl chloride in the presence of a base to form the final product.

Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis, including the use of continuous flow reactors and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

(4-Nitrophenyl)methyl 9,10-dipropoxyanthracene-2-sulfonate undergoes various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized to form nitro derivatives.

Reduction: The nitrophenyl group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The sulfonate group can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of different derivatives.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines and thiols. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

(4-Nitrophenyl)methyl 9,10-dipropoxyanthracene-2-sulfonate has several scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the preparation of other complex molecules.

Biology: The compound can be used in biochemical assays to study enzyme activity and protein interactions.

Industry: The compound can be used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism by which (4-Nitrophenyl)methyl 9,10-dipropoxyanthracene-2-sulfonate exerts its effects involves its interaction with specific molecular targets and pathways. The nitrophenyl group can participate in electron transfer reactions, while the sulfonate group can enhance the compound’s solubility and reactivity. The dipropoxyanthracene moiety can interact with aromatic systems, making the compound useful in studying π-π interactions and other molecular interactions .

Comparison with Similar Compounds

(4-Nitrophenyl)methyl 9,10-dipropoxyanthracene-2-sulfonate can be compared with other similar compounds, such as:

(4-Nitrophenyl)methyl anthracene-2-sulfonate: Lacks the dipropoxy groups, making it less soluble and less reactive.

(4-Nitrophenyl)methyl 9,10-dimethoxyanthracene-2-sulfonate: Contains methoxy groups instead of propoxy groups, which can affect its reactivity and solubility.

(4-Nitrophenyl)methyl 9,10-dipropoxyanthracene-2-carboxylate: Has a carboxylate group instead of a sulfonate group, altering its chemical properties and applications.